Cas no 52448-03-0 (m-Diallylbenzene)

m-Diallylbenzene structure
Product name:m-Diallylbenzene
m-Diallylbenzene Chemical and Physical Properties
Names and Identifiers
-
- m-Diallylbenzene
- 1,3-bis(prop-2-enyl)benzene
- DTXSID90621465
- 1,3-BIS(PROP-2-EN-1-YL)BENZENE
- 52448-03-0
- 1,3-Di(prop-2-en-1-yl)benzene
- 1,3-Diallylbenzene
-
- Inchi: InChI=1S/C12H14/c1-3-6-11-8-5-9-12(10-11)7-4-2/h3-5,8-10H,1-2,6-7H2
- InChI Key: VKRLAGBHJSNUSH-UHFFFAOYSA-N
- SMILES: C=CCC1=CC(=CC=C1)CC=C
Computed Properties
- Exact Mass: 158.11000
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 4.3
Experimental Properties
- PSA: 0.00000
- LogP: 3.14360
m-Diallylbenzene Related Literature
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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5. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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